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An In-depth Technical Guide to Ethyl 2-chlorothiazole-4-carboxylate

Introduction: The Strategic Importance of a Versatile
Heterocycle
In the landscape of modern synthetic chemistry, particularly within pharmaceutical and

agrochemical development, the strategic use of versatile building blocks is paramount to

accelerating innovation. Ethyl 2-chlorothiazole-4-carboxylate stands out as one such pivotal

intermediate. Its intrinsic chemical reactivity, conferred by the chlorinated thiazole core and the

ethyl ester functional group, makes it a highly valuable precursor for the synthesis of complex

molecular architectures.[1] This guide provides an in-depth exploration of its molecular

characteristics, a robust protocol for its synthesis, and a discussion of its critical applications,

designed for researchers and professionals in the chemical sciences. The presence of the

thiazole ring, a common motif in biologically active compounds, coupled with the reactive

chlorine atom at the 2-position, allows for diverse functionalization, making it an essential tool

in the drug discovery process.[1]

Part 1: Molecular Structure and Physicochemical
Profile
A precise understanding of a compound's structure and properties is the foundation of its

effective application. Ethyl 2-chlorothiazole-4-carboxylate is identified by the CAS Number
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41731-52-6.[1][2][3] Its structure combines a five-membered thiazole ring containing sulfur and

nitrogen, a chlorine atom at the C2 position, and an ethyl carboxylate group at the C4 position.

Key Molecular Identifiers
IUPAC Name: ethyl 2-chloro-1,3-thiazole-4-carboxylate[2]

Molecular Formula: C₆H₆ClNO₂S[1][2][3]

Molecular Weight: 191.64 g/mol [1][2]

SMILES String: CCOC(=O)c1csc(Cl)n1

InChI Key: GILVNZWYCBUGMT-UHFFFAOYSA-N[2]

Visualizing the Molecular Architecture
The spatial arrangement of atoms dictates the molecule's reactivity and interaction with

biological targets. The following diagram illustrates the core structure.
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Starting Materials

Thiourea Derivative

Step 1: Condensation

Ethyl 2-chloro-3-oxobutanoate

Step 2: Cyclization &
Aromatization

Purification
(Recrystallization / Chromatography)

Ethyl 2-chlorothiazole-4-carboxylate
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Pharmaceuticals Agrochemicals Other Fields

Ethyl 2-chlorothiazole-
4-carboxylate

Anti-cancer Agents
(e.g., Kinase Inhibitors) Antibacterial Drugs APJ Receptor Agonists Fungicides Herbicides Specialty Polymers & Coatings Analytical Reference Standard

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1338778?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

